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Compound of Interest

Compound Name: Tos-PEG3-O-C1-CH3COO

Cat. No.: B11825424 Get Quote

For researchers, scientists, and drug development professionals, ensuring the safe handling

and disposal of specialized chemical reagents is paramount. This guide provides essential

safety and logistical information for the proper disposal of Tos-PEG3-O-C1-CH3COO, a

tosylated polyethylene glycol (PEG) derivative. Adherence to these procedures is critical for

maintaining a safe laboratory environment and ensuring regulatory compliance.

Understanding the Compound
Tos-PEG3-O-C1-CH3COO is a heterobifunctional PEG linker. The tosyl group serves as an

excellent leaving group in nucleophilic substitution reactions, making it a reactive component.

[1][2] The polyethylene glycol spacer enhances solubility in aqueous media.[1] While specific

toxicity data for this compound is not readily available, the presence of the tosylate functional

group necessitates careful handling and disposal as a chemically reactive substance.

Key Safety and Handling Precautions
Before disposal, it is crucial to handle Tos-PEG3-O-C1-CH3COO with appropriate personal

protective equipment (PPE). This includes:

Eye Protection: Wear tightly fitting safety goggles or glasses.[3]

Hand Protection: Use chemical-impermeable gloves.[3]

Protective Clothing: A laboratory coat should be worn at all times.
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Ventilation: Handle the compound in a well-ventilated area, preferably within a chemical

fume hood, to avoid inhalation of any potential dust or aerosols.

Avoid contact with skin and eyes, and prevent the formation of dust and aerosols. In case of

accidental contact, rinse the affected area gently with soap and water for 15-20 minutes. If

inhaled, move to fresh air. Seek medical attention if irritation or other symptoms persist.

Quantitative Data Summary
While a specific Safety Data Sheet (SDS) for Tos-PEG3-O-C1-CH3COO is not available, the

table below summarizes the properties of a closely related compound, OH-PEG3-Tos, to

provide an indication of its characteristics.

Property Value

Molecular Formula C13H20O6S

Molecular Weight 304.36 g/mol

Boiling Point 460.0 ± 35.0 °C at 760 mmHg

Storage Store at -5°C in a dry and dark place.

Solubility
The PEG spacer increases solubility in aqueous

media.

Data for the related compound OH-PEG3-Tos

Step-by-Step Disposal Protocol
The recommended procedure for the disposal of Tos-PEG3-O-C1-CH3COO is to treat it as

chemical waste and dispose of it through a licensed professional waste disposal service. Do

not dispose of this material down the drain or in regular trash.

Experimental Protocol for Waste Neutralization (for small quantities, if institutional policy

allows):

Given that tosylates can react with nucleophiles, a quenching step may be considered for small

residual amounts before collection for final disposal. This should only be performed by trained
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personnel in a controlled environment.

Preparation: In a designated chemical fume hood, prepare a solution of a suitable

nucleophile, such as a dilute solution of sodium hydroxide or sodium bicarbonate, in a

compatible solvent (e.g., water, if the compound is soluble).

Quenching: Slowly and with stirring, add the waste containing Tos-PEG3-O-C1-CH3COO to

the quenching solution. Be aware of any potential for heat generation.

Verification: After the reaction is complete, verify the absence of the reactive tosylate, if a

suitable analytical method is available.

Collection: The resulting neutralized mixture should be collected in a properly labeled

hazardous waste container.

Waste Collection and Labeling:

Container: Use a designated, leak-proof, and chemically compatible container for collecting

the waste.

Labeling: Clearly label the waste container with "Hazardous Waste," the full chemical name

"Tos-PEG3-O-C1-CH3COO," and any known hazards (e.g., "Irritant," "Reactive").

Segregation: Store the waste container in a designated secondary containment area, away

from incompatible materials such as strong acids, strong bases, and oxidizing agents.

Disposal Workflow
The following diagram illustrates the decision-making process for the proper disposal of Tos-
PEG3-O-C1-CH3COO.
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Disposal Workflow for Tos-PEG3-O-C1-CH3COO

Start: Have Tos-PEG3-O-C1-CH3COO waste

Assess Quantity of Waste

Small Residual Quantity?

Bulk Quantity

Neutralize with appropriate reagent (optional, if policy allows)

Yes

Collect in a labeled hazardous waste container

No

Store in a designated secondary containment area

Arrange for pickup by a licensed waste disposal service

Click to download full resolution via product page

Caption: Disposal decision workflow for Tos-PEG3-O-C1-CH3COO.
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By following these guidelines, laboratory personnel can ensure the safe and environmentally

responsible disposal of Tos-PEG3-O-C1-CH3COO, contributing to a culture of safety and

professional responsibility in the research environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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